Pentafluorophenyl chlorothionoformate
Overview
Description
Pentafluorophenyl chlorothionoformate is a chemical compound used as a derivatizing agent during radical-chain deoxygenations of primary alcohols. It also serves as a reagent during the conversion of ribonucleoside to arabinonucleosides .
Synthesis Analysis
The synthesis of Pentafluorophenyl chlorothionoformate involves intramolecular thiol-Michael addition crosslinking of thiol-functional precursor copolymers . The product is a clear, pale yellow liquid .Molecular Structure Analysis
The molecular formula of Pentafluorophenyl chlorothionoformate is C7ClF5OS, and its molecular weight is 262.58 .Physical And Chemical Properties Analysis
Pentafluorophenyl chlorothionoformate is a clear, pale yellow liquid . It has a molecular weight of 262.58 and a specific gravity of 1.64 . The flash point is 87°C .Scientific Research Applications
Derivatizing Agent in Deoxygenation of Primary Alcohols
Pentafluorophenyl chlorothionoformate can be used as a derivatizing agent during radical-chain deoxygenations of primary alcohols . This process involves the removal of an oxygen atom from the alcohol, which can be useful in various chemical reactions.
Conversion of Ribonucleosides to Arabinonucleosides
This compound can also be used as a reagent during the conversion of ribonucleosides to arabinonucleosides . Arabinonucleosides are important in the field of medicinal chemistry due to their antiviral and anticancer properties.
Synthesis of Fluorinated Compounds
Due to its fluorinated nature, Pentafluorophenyl chlorothionoformate can be used in the synthesis of other fluorinated compounds . Fluorinated compounds have a wide range of applications, including pharmaceuticals, agrochemicals, and materials science.
Synthesis of Thioesters
Pentafluorophenyl chlorothionoformate can be used in the synthesis of thioesters . Thioesters are key intermediates in various organic reactions and are also important in biochemistry.
Synthesis of Sulfur-Containing Heterocycles
This compound can be used in the synthesis of sulfur-containing heterocycles . These types of compounds have a wide range of applications in medicinal chemistry and drug discovery.
Synthesis of Fluorinated Polymers
Pentafluorophenyl chlorothionoformate can be used in the synthesis of fluorinated polymers . These types of polymers have unique properties, including high thermal stability and resistance to chemical attack, making them useful in a variety of industrial applications.
Safety and Hazards
Future Directions
Pentafluorophenyl chlorothionoformate has been used in the preparation of single-chain polymer nanoparticles (SCNPs), which have potential applications in protein mimicry . This suggests that Pentafluorophenyl chlorothionoformate could play a significant role in the development of new materials and technologies in the future .
Mechanism of Action
Target of Action
Pentafluorophenyl chlorothionoformate is a model system that can be used to study the interactions between functional groups and chemokine receptors . It has been shown to inhibit the activity of hydroxy group containing enzymes such as tyrosinase .
Mode of Action
The compound interacts with its targets, specifically hydroxy group containing enzymes, and inhibits their activity . This interaction and subsequent inhibition result in changes in the biochemical processes these enzymes are involved in.
Biochemical Pathways
The primary biochemical pathway affected by Pentafluorophenyl chlorothionoformate is the production of melanin, as it inhibits the activity of tyrosinase, an enzyme involved in melanin production . The downstream effects of this inhibition would be a decrease in melanin production.
Result of Action
The molecular and cellular effects of Pentafluorophenyl chlorothionoformate’s action primarily involve the inhibition of tyrosinase activity, leading to a decrease in melanin production .
properties
IUPAC Name |
O-(2,3,4,5,6-pentafluorophenyl) chloromethanethioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7ClF5OS/c8-7(15)14-6-4(12)2(10)1(9)3(11)5(6)13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKFQHZNKNWNZCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)F)F)F)OC(=S)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7ClF5OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90410518 |
Source
|
| Record name | Pentafluorophenyl chlorothionoformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90410518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
135192-53-9 |
Source
|
| Record name | Pentafluorophenyl chlorothionoformate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90410518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pentafluorophenyl Chlorothionoformate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(2-bromoacetyl)phenoxy]acetic Acid](/img/structure/B161365.png)
![4-[3-(4-Hydroxyphenyl)propyl]resorcinol](/img/structure/B161370.png)
